Cas no 1311319-51-3 ([1-Amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate)

• Product Name: [1-Amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate
• CAS No: 1311319-51-3
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• CID: 5188195
• Update Time: 2025-10-23

[1-Amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate Chemical and Physical Properties

Names and Identifiers

• [1-amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate
• [1-amino-2-(pyridin-2-yl)ethylidene]amino2-chloroacetate
• Acetic acid, 2-chloro-, [1-imino-2-(2-pyridinyl)ethyl]azanyl ester
• [1-Amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate

• Inchi： 1S/C9H10ClN3O2/c10-6-9(14)15-13-8(11)5-7-3-1-2-4-12-7/h1-4H,5-6H2,(H2,11,13)
• InChI Key： FLLZANTVJZEPHY-UHFFFAOYSA-N
• SMILES： ClCC(=O)O/N=C(/CC1C=CC=CN=1)\N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• XLogP3: 0.7
• Topological Polar Surface Area: 77.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on [1-Amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate

Comprehensive Overview of [1-Amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate (CAS No. 1311319-51-3)

The compound [1-Amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate (CAS No. 1311319-51-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyridine ring, an amino group, and a chloroacetate moiety, which collectively contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential as a building block for more complex molecules.

In recent years, the demand for heterocyclic compounds like [1-Amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate has surged, driven by advancements in drug discovery and sustainable chemistry. This compound's pyridine-based structure is particularly noteworthy, as pyridine derivatives are widely used in medicinal chemistry for their bioactivity. Searches for terms such as "pyridine derivatives in drug design" and "chloroacetate applications" reflect growing curiosity about its role in modern science.

The synthesis of CAS No. 1311319-51-3 typically involves multi-step organic reactions, including condensation and esterification processes. Its amino-ethylidene group offers a reactive site for further functionalization, making it valuable for creating custom-tailored molecules. Laboratories focusing on high-throughput screening or combinatorial chemistry may find this compound especially useful for developing novel inhibitors or catalysts.

From an industrial perspective, [1-Amino-2-(pyridin-2-yl)ethylidene]amino 2-chloroacetate aligns with trends in green chemistry and atom economy. Researchers are exploring its potential in biodegradable materials and catalytic systems, addressing global concerns about environmental sustainability. Online queries like "sustainable heterocyclic synthesis" and "eco-friendly chemical building blocks" underscore this shift toward greener alternatives.

Analytical characterization of this compound often employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC to confirm purity and structure. Its chloroacetate segment, in particular, requires careful handling to ensure stability during storage and transport. Safety data sheets (SDS) and regulatory guidelines should always be consulted, though the compound itself is not classified under restricted categories.

In summary, CAS No. 1311319-51-3 represents a compelling case study in the intersection of organic synthesis and applied chemistry. Its structural features and adaptability make it a subject of ongoing research, with potential breakthroughs in fields ranging from pharmaceutical intermediates to advanced material science. As interest in tailor-made molecular architectures grows, this compound is poised to remain a topic of significant scientific and industrial relevance.